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Compound of Interest

Compound Name: Ethyl 4-piperidinecarboxylate

Cat. No.: B042408 Get Quote

Ethyl 4-piperidinecarboxylate, also known as Ethyl Isonipecotate, is a pivotal intermediate in

the landscape of pharmaceutical development and medicinal chemistry.[1][2] Its piperidine core

is a prevalent scaffold in a multitude of biologically active molecules, making it an essential

building block for synthesizing novel therapeutics.[2] Researchers in drug discovery frequently

utilize this compound as a starting material for creating analgesics, anti-inflammatory agents,

and antipsychotic drugs.[1][2]

A profound understanding of the fundamental physical properties of a compound like Ethyl 4-
piperidinecarboxylate is not merely academic; it is a prerequisite for robust process

development, quality control, and successful scale-up. Properties such as boiling point and

density are critical determinants for purification techniques (e.g., distillation), reaction condition

optimization, and final formulation. This guide provides a detailed examination of these two

core physical properties, supported by field-proven experimental protocols for their accurate

determination.

Core Physical Properties
The precise physical characteristics of Ethyl 4-piperidinecarboxylate are foundational to its

application in a laboratory or industrial setting. The boiling point dictates the parameters for

purification by distillation, while density is crucial for mass-to-volume conversions and quality

assessment.
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Physical Property Value Conditions

Boiling Point 203-205 °C
At atmospheric pressure (760

mmHg)[1][3][4]

105 °C
At reduced pressure (10

mmHg)

Density 1.02 g/mL At 25 °C[1][3][4][5]

Note: The significant reduction in boiling point under vacuum is a critical consideration for

chemists, as it allows for distillation at lower temperatures, thereby preventing thermal

degradation of the compound.

Experimental Determination of Physical Properties
The trustworthiness of any physical data relies on the rigor of the experimental method used for

its determination. The following protocols are designed to be self-validating systems for

generating reliable boiling point and density data for liquid compounds like Ethyl 4-
piperidinecarboxylate in a research environment.

Protocol 1: Micro-Boiling Point Determination (Capillary
Method)
This method is indispensable in a research setting where sample quantities may be limited.

The principle hinges on the definition of a boiling point: the temperature at which the vapor

pressure of the liquid equals the surrounding atmospheric pressure.[6]

Rationale: By heating the sample with an inverted capillary, we create a small, isolated

environment. As the liquid heats, its vapor fills the capillary, expelling the trapped air. When the

vapor pressure inside the capillary equals the atmospheric pressure, a rapid and continuous

stream of bubbles emerges. Upon cooling, the point at which the liquid is drawn back into the

capillary signifies the precise moment the vapor pressure equals the atmospheric pressure—

this is the boiling point.[7][8]

Step-by-Step Methodology:
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Apparatus Setup:

Attach a small test tube (e.g., a 75x10 mm tube) to a thermometer using a rubber band or

wire. The base of the test tube should be level with the thermometer's bulb.

Add approximately 0.5 mL of Ethyl 4-piperidinecarboxylate to the test tube.

Place a capillary tube (sealed at one end) into the test tube with the open end submerged

in the liquid.

Heating:

Clamp the entire assembly so it is suspended in a heating bath (a Thiele tube or a beaker

containing mineral oil is ideal for even heat distribution).[8][9]

Begin heating the bath gently with a Bunsen burner or a hot plate, ensuring the heating is

gradual and uniform.

Observation and Measurement:

As the temperature rises, a slow stream of bubbles will emerge from the capillary as

trapped air expands and escapes.

Continue heating until a rapid, continuous stream of bubbles is observed exiting the

capillary tube. This indicates the temperature is now slightly above the boiling point.

Remove the heat source and allow the apparatus to cool slowly.

Recording the Boiling Point:

The stream of bubbles will slow and eventually stop. The exact temperature at which the

liquid just begins to enter the capillary tube is the boiling point.[6][8] Record this

temperature.

For enhanced accuracy, repeat the determination to ensure reproducibility.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b042408?utm_src=pdf-body
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://www.vedantu.com/cbse/class-11-chemistry-determination-of-boiling-point-experiment
https://uomus.edu.iq/img/lectures21/MUCLecture_2022_52055247.pdf
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042408?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protocol 2: Density Determination using a Graduated
Cylinder and Balance
The density of a substance is its mass per unit volume (ρ = m/V). This protocol provides a

straightforward yet accurate method for determining the density of a liquid.

Rationale: This procedure relies on the precise measurement of both the mass and the volume

of a sample. Using an electronic balance provides high-accuracy mass readings, while a

graduated cylinder offers a direct measure of volume. The accuracy of the result is directly

dependent on the precision of these two measurements and maintaining a constant

temperature, as density is temperature-dependent.

Step-by-Step Methodology:

Mass Measurement (Tare):

Place a clean, dry 10 mL or 25 mL graduated cylinder on an electronic balance.

Press the "tare" or "zero" button to zero the balance. The display should read 0.000 g.[10]

Volume Measurement:

Carefully add a specific volume of Ethyl 4-piperidinecarboxylate to the graduated

cylinder (e.g., 10.0 mL).

Read the volume from the bottom of the meniscus with your eye level to the liquid's

surface to avoid parallax error.[11]

Mass Measurement (Sample):

Place the graduated cylinder containing the liquid back onto the tared electronic balance.

Record the mass of the liquid displayed by the balance.

Calculation and Repetition:

Calculate the density using the formula: Density = Mass / Volume.
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Clean and dry the graduated cylinder and repeat the measurement at least two more

times.[11]

Calculate the average of the density values to ensure the precision and reliability of your

result.

Record the ambient temperature at which the measurements were taken.[11]

Workflow Visualization
To achieve reproducible and accurate results, a logical workflow is essential. The following

diagram illustrates the interconnected processes for determining the boiling point and density

of Ethyl 4-piperidinecarboxylate.
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Experimental Workflow: Physical Property Determination

Boiling Point Determination Density Determination

Ethyl 4-piperidinecarboxylate
Sample

1. Prepare Capillary Setup
(Thermometer, Test Tube, Capillary)

1. Tare Mass of Dry
Graduated Cylinder

2. Heat Sample in Bath
(Thiele Tube)

3. Observe Bubble Stream
(Rapid & Continuous)

4. Cool & Record Temperature
(Liquid Enters Capillary)

Boiling Point (°C)

2. Add Precise Volume
of Sample

3. Measure Mass of
Sample + Cylinder

4. Calculate Density
(ρ = m/V)

Density (g/mL)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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